Cas no 105-04-4 (1,2-Ethanediamine,N1,N1,N2-triethyl-)

• Product Name: 1,2-Ethanediamine,N1,N1,N2-triethyl-
• CAS No: 105-04-4
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 156225
• PubChem ID: 87576594
• Update Time: 2025-06-07

1,2-Ethanediamine,N1,N1,N2-triethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine,N1,N1,N2-triethyl-
• N,N',N'-triethylethane-1,2-diamine
• N,N,N'-Triethylethane-1,2-diamine
• N.N.N'-Triethylethylenediamine
• [2-(Diethylamino)Ethyl](Ethyl)Amine
• 1,2-Ethanediamine,N,N,N'-triethyl
• 3-ethyl-3,6-diazaoctane
• Ethylenediamine,N,N,N'-triethyl
• N,N,N‘-Triethylethylenediamine
• N,N,N'-triethylethanediamine
• N,N,N'-Triethylethylenediamine
• N1,N1,N2-triethyl-1,2-ethanediamine
• Triethylethylenediamine
• diethyl(2-ethylaminoethyl)amine
• n,n,n’-triethyl-2-ethanediamine
• Ethylenediamine, N,N,N'-triethyl-
• N,N,N'-Triethyl-1,2-ethanediamine
• N,N,N'-Triethylethylenediamine,98%
• N,N,N'-Triethylethylenediamine 98%
• N,N,N'-Triethylethylenediamine,99+%
• NSC78444
• (2-(diethylamino)ethyl)ethylamine
• n,n,n'-triethyl-ethane-1,2-diamine
• T0743
• NSC 78444
• STR05350
• 1,2-Ethanediamine, N,N,N'-triethyl-
• SCHEMBL250410
• N,N'-Triethylethylenediamine
• 105-04-4
• N-(2-DIETHYLAMINOETHYL)ETHYLAMINE
• N,N',N'-triethylethylenediamine
• N,N,N-Triethylethylenediamine
• KPZ19NWF2I
• UNII-KPZ19NWF2I
• Ethylenediamine,N,N'-triethyl-
• MFCD00009054
• NSC-78444
• 1,2-Ethanediamine, N1,N1,N2-triethyl-
• N,N,N-Triethylenediamine
• HDCAZTXEZQWTIJ-UHFFFAOYSA-
• 1, N,N,N'-triethyl-
• N1,N1,N2-triethylethane-1,2-diamine
• EINECS 203-264-7
• triethylethylene diamine
• N,N,N'-Triethylethylenediamine, 98%
• N pound notN pound notN'-Triethylethylenediamine
• N,N-Diethyl-N'-ethyl-ethane-1,2-diamine
• AI3-26670
• J-001338
• D92386
• N,N,N/'-TRIETHYLETHYLENEDIAMINE
• InChI=1/C8H20N2/c1-4-9-7-8-10(5-2)6-3/h9H,4-8H2,1-3H3
• FT-0631580
• NS00023342
• ETHYL(2-(DIETHYLAMINO)ETHYL)AMINE
• N,N,N'-triethyl ethylenediamine
• AKOS000158788
• DTXSID1059311
• STK503757
• DB-040586
• ALBB-006180

• MDL： MFCD00009054
• Inchi： 1S/C8H20N2/c1-4-9-7-8-10(5-2)6-3/h9H,4-8H2,1-3H3
• InChI Key： HDCAZTXEZQWTIJ-UHFFFAOYSA-N
• SMILES： N(CC)(CC)CCNCC

Computed Properties

• Exact Mass: 144.16300
• Monoisotopic Mass: 144.162649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 60.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• Density: 0.804 g/mL at 25 °C(lit.)
• Melting Point: 52°C (estimate)
• Boiling Point: 145°C
• Flash Point: Fahrenheit: 89.6 ° f
  Celsius: 32 ° c
  
• Refractive Index: n20/D 1.4311(lit.)
• PSA: 15.27000
• LogP: 1.32860

1,2-Ethanediamine,N1,N1,N2-triethyl- Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226-H314
• Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 2734 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S16-S26-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：II
• Risk Phrases：R10; R34
• Storage Condition：Flammable area
• HazardClass：8
• PackingGroup：II
• Safety Term：S16;S26;S36/37/39;S45
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 1,2-Ethanediamine,N1,N1,N2-triethyl-

Introduction to 1,2-Ethanediamine, N1,N1,N2-Triethyl- (CAS No. 105-04-4)

The compound 1,2-Ethanediamine, N1,N1,N2-Triethyl-, also known by its CAS registry number 105-04-4, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of ethylenediamine, where two of the nitrogen atoms are substituted with ethyl groups. The molecular formula of this compound is C8H20N2, and it exists as a colorless liquid with a characteristic ammonia-like odor. Its boiling point is approximately 89°C, and it is slightly soluble in water but miscible with most organic solvents.

Recent advancements in the synthesis and characterization of 1,2-Ethanediamine, N1,N1,N2-Triethyl- have highlighted its potential as a building block for advanced materials. Researchers have explored its use in the synthesis of metal-organic frameworks (MOFs) and coordination polymers due to its ability to act as a bidentate ligand. A study published in *Chemistry of Materials* demonstrated that this compound can form highly porous MOFs with exceptional gas adsorption capabilities, making it a promising candidate for carbon capture and storage applications.

In the field of catalysis, N1,N1,N2-Triethyl-ethylenediamine has been utilized as a ligand in transition metal catalysts for various organic transformations. For instance, a recent investigation in *Angewandte Chemie* reported its effectiveness in asymmetric hydrogenation reactions, where it significantly enhanced the enantioselectivity of the catalyst system. This advancement underscores the importance of understanding the steric and electronic properties of this compound when designing new catalytic systems.

The biological applications of N1,N1,N2-Triethyl-ethylenediamine have also garnered attention. Studies have shown that this compound can act as a chelating agent for metal ions in biological systems, potentially offering therapeutic benefits. A research article in *Journal of Medicinal Chemistry* explored its role in metallothionein regulation, suggesting its potential use in treating metal-related toxicity disorders. However, further studies are required to fully understand its pharmacokinetics and toxicity profile.

From an environmental perspective, N1,N1,N2-Triethyl-ethylenediamine has been investigated for its role in remediation technologies. Its ability to form stable complexes with heavy metals has led to its consideration in soil remediation processes. A study published in *Environmental Science & Technology* demonstrated that this compound can effectively immobilize lead and cadmium ions in contaminated soil, reducing their bioavailability and ecological risk.

In terms of industrial applications, N1,N1,N2-Triethyl-ethylenediamine is widely used as an intermediate in the production of surfactants, corrosion inhibitors, and plasticizers. Its unique chemical properties make it an ideal candidate for these applications due to its ability to form stable complexes and enhance the performance of various materials. The global demand for this compound has been growing steadily, driven by increasing industrial activities and research into novel applications.

Recent technological advancements have also enabled the large-scale production of N1,N1,N2-Triethyl-ethylenediamine through more sustainable methods. Green chemistry approaches, such as catalytic hydrogenation using renewable feedstocks, have been explored to reduce the environmental footprint of its synthesis. These developments align with global efforts to promote sustainable practices in the chemical industry.

In conclusion, N1,N1,N2-Triethyl-ethylenediamine (CAS No. 105-04-4) is a multifaceted compound with a wide range of applications across various disciplines. Its unique chemical properties make it an invaluable tool in materials science, catalysis, biology, and environmental remediation. As research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future technological advancements.